2-phenoxy-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)acetamide
Overview
Description
Phenoxy acetamide and its derivatives have been the subject of recent investigations due to their potential as therapeutic candidates . They are used in medicinal chemistry for the design and development of new pharmaceutical compounds .
Synthesis Analysis
While specific synthesis information for this compound is not available, phenoxy acetamide and its derivatives are synthesized using various chemical techniques and computational chemistry applications .Scientific Research Applications
Antimicrobial Activity
Thiazoles and their derivatives have been found to possess antimicrobial properties . This makes them potentially useful in the development of new antimicrobial agents.
Antiretroviral Activity
Some thiazole derivatives have been found to have antiretroviral properties . For example, the drug ritonavir, which is used in the treatment of HIV/AIDS, contains a thiazole moiety .
Antifungal Activity
Thiazole derivatives have also been found to have antifungal properties . An example of this is the drug abafungin .
Anticancer Activity
Thiazole derivatives have been found to have anticancer properties . An example of this is the drug tiazofurin .
Antidiabetic Activity
Thiazole derivatives have been found to have antidiabetic properties . This makes them potentially useful in the development of new treatments for diabetes.
Anti-inflammatory Activity
Thiazole derivatives have been found to have anti-inflammatory properties . This makes them potentially useful in the development of new anti-inflammatory drugs.
Anti-Alzheimer Activity
Thiazole derivatives have been found to have anti-Alzheimer properties . This makes them potentially useful in the development of new treatments for Alzheimer’s disease.
Antihypertensive Activity
Thiazole derivatives have been found to have antihypertensive properties . This makes them potentially useful in the development of new treatments for hypertension.
Future Directions
The future directions in the study of this compound would likely involve further investigations into its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could lead to a better understanding of the compound and its potential applications .
properties
IUPAC Name |
2-phenoxy-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2S/c1-12-9-10-13(2)17-16(12)20(3)18(23-17)19-15(21)11-22-14-7-5-4-6-8-14/h4-10H,11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWDGPEQHWMGIGI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=NC(=O)COC3=CC=CC=C3)N2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-phenoxy-N-(3,4,7-trimethyl-1,3-benzothiazol-2-ylidene)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(2-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]amino}ethyl)-4-azatricyclo[5.2.1.0~2,6~]dec-8-ene-3,5-dione](/img/structure/B2682017.png)
![2-{4-[(4-Phenylpiperazin-1-yl)carbonyl]piperidin-1-yl}-3-(phenylthio)pyrazine](/img/structure/B2682020.png)
![2-[2-(3-Chloro-2-methylphenyl)hydrazinylidene]propanediamide](/img/structure/B2682033.png)
![(1S,2S)-1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-(trifluoromethyl)cyclopropane-1-carboxylic acid](/img/structure/B2682035.png)
